Cas no 5440-62-0 (Propanedioic acid,2-(acetylamino)-2-octadecyl-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-(acetylamino)-2-octadecyl-, 1,3-diethyl ester
• CAS No: 5440-62-0
• MF: C₂₇H₅₁NO₅
• MW: 469.697549104691
• CID: 381326
• PubChem ID: 227971
• Update Time: 2025-04-19

Propanedioic acid,2-(acetylamino)-2-octadecyl-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-(acetylamino)-2-octadecyl-, 1,3-diethyl ester
• diethyl 2-acetamido-2-octadecylpropanedioate
• Acetamino-octadecyl-malonsaeure-diaethylester
• diethyl 2-acetamido-2-octadecylmalonate
• NSC-20196
• NSC20196
• DTXSID20281132
• PANOTPXCDVWODN-UHFFFAOYSA-N
• SCHEMBL8498186
• diethyl(acetylamino)(octadecyl)propanedioate
• 5440-62-0

• Inchi： 1S/C27H51NO5/c1-5-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27(28-24(4)29,25(30)32-6-2)26(31)33-7-3/h5-23H2,1-4H3,(H,28,29)
• InChI Key： PANOTPXCDVWODN-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CCCCCCCCCCCCCCCCCC)NC(C)=O)=O

Computed Properties

• Exact Mass: 469.37700
• Monoisotopic Mass: 469.377
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 24
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 0.964
• Boiling Point: 550.8°C at 760 mmHg
• Flash Point: 286.9°C
• Refractive Index: 1.463
• PSA: 81.70000
• LogP: 7.03000